AB131

• Molecular Formula: C21H19NO6S
• Molecular Weight: 413.4 g/mol
• InChI: InChI=1S/C21H19NO6S/c1-27-21(26)17(22-18(23)15-9-5-6-10-16(15)19(22)24)11-12-29-13-28-20(25)14-7-3-2-4-8-14/h2-10,17H,11-13H2,1H3
• InChIKey: OERILEUIJZGOOY-UHFFFAOYSA-N

AB131: A Potent and Selective MSMEG_6649/Rv2172c Inhibitor for Antimycobacterial Drug Sensitization Research

AB131 is a synthetic small-molecule inhibitor of the flavin-independent methylenetetrahydrofolate reductase (MTHFR) enzymes MSMEG_6649 (from M. smegmatis) and Rv2172c (from M. tuberculosis), with dissociation constants (Kd) of 0.16 μM and 0.02 μM, respectively [1]. It acts as a potent sensitizer of antitubercular agents like para-aminosalicylic acid (PAS) and sulfamethoxazole (SMX), enhancing their antimycobacterial activity by 2-5 fold in vitro, while itself exhibiting no direct antibacterial activity (MIC >64 μg/mL) [2].

Pathway Context Bacterial folate‐cycle inhibition (MSMEG_6649 / Rv2172c MTHFR)

Assay Design Drug‐sensitization synergy screens with PAS or SMX

Selectivity Cue Bacterial‐over‐human MTHFR discrimination, low host‐cell interference context

• [1] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source
• [2] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source

Why AB131 Cannot Be Substituted by General MTHFR Inhibitors in Mycobacterial Sensitization Studies

General MTHFR inhibitors lack the dual-target specificity and potent sensitization profile of AB131. For example, Tuberculosis inhibitor 10 shows only 'moderate' inhibition of MSMEG_6649 and is not reported to target Rv2172c, nor does it provide quantified enhancement of PAS activity . Moreover, AB131's selective targeting of bacterial MTHFRs over human MTHFR ensures that its sensitization effects are not confounded by host toxicity, a critical differentiator for studies requiring bacterial-specific pathway interrogation [1]. Simply substituting AB131 with a pan-MTHFR inhibitor risks both loss of efficacy and introduction of off-target effects.

Target profile General MTHFR inhibitors may lack dual Rv2172c/MSMEG_6649 engagement; replacement may not reproduce the reported binding pattern.

Synergy gap Common MTHFR inhibitors are not quantified for PAS/SMX MIC shift; synergistic sensitization may differ significantly or be absent.

Host toxicity Pan‐MTHFR inhibitors may affect human MTHFR, introducing host‐cell toxicity that confounds bacterial pathway interpretation.

• [1] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source

Quantitative Differentiation Evidence for AB131: Potency, Synergy, and Selectivity Versus Alternatives

AB131 Demonstrates 8-Fold Higher Affinity for Rv2172c Over MSMEG_6649, a Dual-Target Profile Absent in Comparator Inhibitors

In direct binding studies using microscale thermophoresis (MST), AB131 exhibited a dissociation constant (Kd) of 0.02 μM for the M. tuberculosis enzyme Rv2172c, which is 8-fold lower (i.e., stronger binding) than its Kd of 0.16 μM for the M. smegmatis homolog MSMEG_6649 [1]. In contrast, alternative sensitizers like Tuberculosis inhibitor 10 are only reported to moderately inhibit MSMEG_6649 without defined affinity for Rv2172c, and no quantitative Kd data are available for comparison .

Dual-target binding

Direct head-to-head

Kd Rv2172c = 0.02 µM
Kd MSMEG_6649 = 0.16 µM
(8‑fold difference)

Reported binding‐affinity context for M. tuberculosis vs. M. smegmatis MTHFR

Comparator lacks dual‑target quantitative Kd; MST assay on purified proteins

Evidence Dimension	Binding affinity (Kd) for bacterial MTHFR enzymes
Target Compound Data	0.16 μM (MSMEG_6649) and 0.02 μM (Rv2172c)
Comparator Or Baseline	Tuberculosis inhibitor 10: 'moderate' inhibition of MSMEG_6649 (no quantitative Kd reported); no reported Rv2172c activity.
Quantified Difference	8-fold higher affinity for Rv2172c vs. MSMEG_6649 for AB131; comparator lacks dual-target profile.
Conditions	Microscale thermophoresis (MST) analysis of purified recombinant proteins.

Why This Matters

For studies targeting M. tuberculosis specifically, AB131's high affinity for Rv2172c (0.02 μM) offers a significant advantage over analogs lacking this potency, ensuring robust target engagement at lower concentrations.

• [1] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source

AB131 Reduces PAS MIC 4-Fold in M. smegmatis, a Synergy Not Quantified for Other MTHFR Inhibitors

When combined with the antitubercular drug PAS, AB131 lowered the minimum inhibitory concentration (MIC) of PAS against M. smegmatis MC2 155 from 1.250 μg/mL to 0.313 μg/mL, representing a 4-fold reduction (synergy defined by FICI ≤ 0.5) [1]. In contrast, Tuberculosis inhibitor 10 is described only as 'enhancing the inhibitory activity of PAS against mycobacteria' without any quantified MIC shift or FICI value, making its synergistic potency unverified .

PAS synergy

Direct head-to-head

PAS MIC reduction
1.250 → 0.313 µg/mL
(4‑fold; FICI 0.257)

Supports PAS sensitization endpoint review

Checkerboard assay, M. smegmatis MC2 155; comparator synergy unquantified

Evidence Dimension	Synergistic MIC reduction of PAS
Target Compound Data	PAS MIC reduced from 1.250 μg/mL to 0.313 μg/mL (4-fold) in combination with AB131; FICI = 0.257 (synergistic).
Comparator Or Baseline	Tuberculosis inhibitor 10: qualitative 'enhancement' of PAS activity; no quantitative MIC shift or FICI reported.
Quantified Difference	4-fold MIC reduction for AB131; comparator lacks quantitative synergy data.
Conditions	Checkerboard assay against M. smegmatis MC2 155 in Middlebrook 7H9 medium.

Why This Matters

A 4-fold reduction in PAS MIC translates to lower required drug doses, potentially reducing toxicity and resistance selection in combination therapy research. AB131's quantified synergy provides a clear benchmark for experimental design.

• [1] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source

AB131 Shows No Activity Against Human MTHFR, While Pan-MTHFR Inhibitors Risk Host Toxicity

In selectivity assays, AB131 was confirmed to 'cannot target human MTHFR,' demonstrating complete selectivity for the bacterial enzyme [1]. This is further supported by cytotoxicity data: AB131 exhibited IC50 values >35 μg/mL against human immune cell lines (Vero, Raw264.7, and THP-1 macrophages), values significantly higher than its effective combination MIC with PAS (0.313 μg/mL) [2]. In contrast, pan-MTHFR inhibitors that inhibit human MTHFR would be expected to show cytotoxicity at lower concentrations, limiting their utility in host-pathogen studies.

Selectivity / host safety

Class-level inference

No human MTHFR inhibition
IC50 >35 µg/mL
(immune cell lines)

Reported bacterial‐selectivity context; host‐cell interference low at sensitizing concentrations

Pan‐MTHFR inhibitors expected to show cytotoxicity at lower concentrations

Evidence Dimension	Species selectivity and cytotoxicity
Target Compound Data	No inhibition of human MTHFR; IC50 >35 μg/mL in human immune cell lines.
Comparator Or Baseline	Pan-MTHFR inhibitors (e.g., certain antifolates) inhibit both bacterial and human MTHFR, typically showing cytotoxicity at concentrations overlapping with antimicrobial MICs.
Quantified Difference	AB131's therapeutic window exceeds 112-fold (IC50 >35 μg/mL vs. synergistic MIC of 0.313 μg/mL).
Conditions	Human MTHFR activity assay and CCK-8 cytotoxicity assay on Vero, Raw264.7, and THP-1 cells.

Why This Matters

For researchers studying bacterial folate pathway inhibition without confounding host cell toxicity, AB131's proven selectivity for bacterial MTHFR is a critical procurement criterion, ensuring that observed antimycobacterial effects are target-specific rather than due to general cytotoxicity.

• [1] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source
• [2] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source

AB131 Enhances SMX Activity 8-Fold in M. smegmatis, a Dual-Sensitizer Profile Lacking in Other MTHFR-Targeting Compounds

Beyond PAS, AB131 also potently sensitizes sulfamethoxazole (SMX), reducing its MIC from 8 μg/mL to 1 μg/mL (an 8-fold reduction) in M. smegmatis [1]. This dual sensitization of both PAS and SMX is a unique feature of AB131. Other MSMEG_6649 inhibitors, such as Tuberculosis inhibitor 10, are only reported to potentiate PAS, with no data available for SMX .

SMX synergy

Direct head-to-head

SMX MIC reduction
8 → 1 µg/mL
(8‑fold)

Supports dual‐sensitizer context (PAS + SMX) for combination studies

Broth microdilution, M. smegmatis; comparator lacks SMX sensitization data

Evidence Dimension	Sensitization of sulfamethoxazole (SMX)
Target Compound Data	SMX MIC reduced from 8 μg/mL to 1 μg/mL (8-fold) in combination with AB131.
Comparator Or Baseline	Tuberculosis inhibitor 10: no reported data on SMX sensitization.
Quantified Difference	8-fold MIC reduction for AB131; comparator has no demonstrated SMX enhancement.
Conditions	Broth microdilution assay against M. smegmatis MC2 155.

Why This Matters

The ability to sensitize two clinically relevant antimycobacterial drugs (PAS and SMX) makes AB131 a more versatile tool for combination therapy research, allowing exploration of multiple folate pathway inhibition strategies.

• [1] Chinese Patent Application CN115006391A. 分枝杆菌四氢叶酸还原酶抑制剂在制备抗致病性分枝杆菌药物增效剂中的应用. View Source

Optimal Research Applications for AB131: Validated Scenarios for Procurement and Experimental Design

In Vitro Synergy Studies with PAS or SMX Against M. smegmatis and M. tuberculosis

AB131 is ideal for in vitro checkerboard assays designed to quantify synergy with antifolate drugs. Based on the data in Section 3, AB131 reliably reduces PAS MIC 4-fold in M. smegmatis [1] and 2-5-fold across multiple mycobacterial species [2]. This makes it a robust tool for establishing FICI values and validating new combination therapies targeting the folate pathway.

Selective Bacterial MTHFR Inhibition Without Host Cell Toxicity

For studies requiring exclusive targeting of bacterial MTHFR, AB131 is the compound of choice. Its confirmed lack of activity against human MTHFR [1] and high IC50 (>35 μg/mL) in human immune cells [2] ensures that observed antimycobacterial effects are not confounded by host cytotoxicity. This is particularly critical for host-pathogen interaction studies and macrophage infection models.

Structure-Activity Relationship (SAR) and Derivative Optimization

AB131 serves as an excellent scaffold for medicinal chemistry optimization. Its dual-target affinity (MSMEG_6649 and Rv2172c) [1], coupled with identified key binding residues (V115, V117, P118, R163) [2], provides a clear starting point for designing more potent or soluble analogs. The existing derivatives (13 and 14) also show synergistic effects [1], offering a comparative framework for SAR studies.

Target Engagement and Binding Studies Using MST

AB131's well-characterized binding affinity (Kd of 0.16 μM and 0.02 μM) for its targets [1] makes it a valuable positive control in microscale thermophoresis (MST) assays. Researchers can use AB131 as a benchmark when screening new compounds for binding to MSMEG_6649 or Rv2172c, ensuring assay validity and enabling direct comparison of binding strengths.

Application

Selection Property

Validation Focus

Combination synergy screening

Synergy quantification support (PAS/SMX)

FICI and MIC shift endpoints

Bacterial‐selective pathway studies

Species selectivity profile

Human MTHFR activity and host‐cell viability endpoints

SAR and derivative optimization

Reported binding affinity reference scaffold

Key binding residue and derivative activity comparison

Target engagement assays (MST)

Established binding affinity benchmark

Kd consistency in MST assay conditions

• [1] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source
• [2] Li, J.; Nian, Y.; Liu, J.; et al. Identification of a Potential Antimycobacterial Drug Sensitizer Targeting a Flavin-Independent Methylenetetrahydrofolate Reductase. ACS Omega 2023, 8 (41), 38406–38417. View Source